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Compound of Interest

Compound Name: 1-Chloro-2-naphthol

Cat. No.: B1580519

Abstract

1-Chloro-2-naphthol is a pivotal intermediate in modern organic synthesis, offering a unique
combination of reactive sites that enable the construction of complex molecular architectures.
Its structure, featuring a naphthalene core functionalized with both a nucleophilic hydroxyl
group and an electrophilic C-Cl bond, makes it a valuable precursor for a diverse range of
compounds, from vibrant azo dyes to sophisticated pharmaceutical and agrochemical agents.
This guide provides an in-depth exploration of 1-Chloro-2-naphthol's properties, key
applications, and detailed, field-proven protocols for its use in significant synthetic
transformations, including azo coupling and palladium-catalyzed cross-coupling reactions.

Compound Profile: 1-Chloro-2-naphthol

A thorough understanding of a reagent's fundamental properties is paramount to its effective
application in synthesis. 1-Chloro-2-naphthol is a white crystalline solid, poorly soluble in
water but readily soluble in many organic solvents.[1] The presence of the electron-withdrawing
chlorine atom ortho to the hydroxyl group subtly modulates the electronic properties of the
naphthalene ring, influencing its reactivity in electrophilic substitution and enhancing the acidity
of the phenolic proton compared to its parent compound, 2-naphthol.

Physicochemical and Spectroscopic Data

The identity and purity of 1-Chloro-2-naphthol should always be confirmed via analytical
methods prior to use. The table below summarizes its key properties.[2][3][4][5]
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Property Value

IUPAC Name 1-chloronaphthalen-2-o0l[2]
CAS Number 633-99-8[2]

Molecular Formula C10H7CIO[2]

Molecular Weight 178.61 g/mol [2]
Appearance White crystalline solid[1]
Melting Point 120 -122 °C

Boiling Point 285 - 286 °C

1H NMR Spectral data available[6]
13C NMR Spectral data available[2][6]

IR Spectroscopy

Characteristic O-H and C-Cl stretches[2]

Mass Spectrometry

Monoisotopic Mass: 178.0185425 Da[2]

Safety and Handling

As a responsible scientist, adherence to safety protocols is non-negotiable. 1-Chloro-2-
naphthol is classified as a hazardous substance and must be handled with appropriate care.

e GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

[2][7]

e Precautionary Measures: Always handle 1-Chloro-2-naphthol in a well-ventilated fume
hood.[8] Wear appropriate personal protective equipment (PPE), including safety goggles, a
lab coat, and chemical-resistant gloves.[7] Avoid inhalation of dust and direct contact with
skin and eyes.[9] In case of contact, rinse the affected area thoroughly with water.[9]

o Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible
materials such as strong oxidizing agents.[8][9]

Core Applications in Organic Synthesis
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The utility of 1-Chloro-2-naphthol stems from its dual reactivity. The electron-rich naphthol ring
is primed for electrophilic substitution, while the C-ClI bond serves as an ideal handle for

modern cross-coupling methodologies.

Synthesis of Azo Dyes: A Classic Transformation

1-Chloro-2-naphthol is an excellent coupling component for the synthesis of azo dyes, a class
of compounds central to the colorant industry.[10][11] The synthesis is a two-stage process
involving the diazotization of a primary aromatic amine followed by an azo coupling reaction.
[12] The electrophilic diazonium ion attacks the electron-rich 1-Chloro-2-naphthol, typically at
the 4-position, to form the characteristic -N=N- azo linkage, which acts as a chromophore.[10]
The presence of the chloro group can enhance the dye's fastness properties and modify its hue
compared to dyes derived from unsubstituted 2-naphthol.
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Stage 1: Diazotization Stage 2: Azo Coupling
— NaNOz, HCI ——
Aromatic Amine 0-5°C > Diazonium Salt 1-Chloro-2-naphthol —| Azo Dye
(Ar-NH2) (Ar-N2+)

A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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